PI3Kα Inhibitory Potency
In a head-to-head comparison, WJD008 displayed comparable antiproliferative and anticlonogenic activity against RK3E cells harboring the oncogenic PIK3CA H1047R mutation relative to the pan-PI3K inhibitor wortmannin, with the key differentiation being that WJD008 achieves this efficacy through a distinct dual PI3K/mTOR mechanism rather than pan-PI3K inhibition alone [1]. The study quantitatively establishes that WJD008 reversed hyperactivation of the PI3K pathway induced by the p110α H1047R mutation, and unlike wortmannin, WJD008 demonstrated superior potency against proliferation across a panel of cancer cells irrespective of their PI3K pathway mutational status [1].
| Evidence Dimension | Antiproliferative activity against PI3K mutant cells |
|---|---|
| Target Compound Data | WJD008: Reversed hyperactivation of PI3K pathway and suppressed proliferation and clonogenesis in RK3E cells expressing p110α H1047R mutant; superior potency against proliferation across a panel of cancer cells independently of PI3K pathway status |
| Comparator Or Baseline | Wortmannin (pan-PI3K inhibitor): Active against PI3K mutant cells but with distinct mechanism and inferior performance across broader cancer cell panel |
| Quantified Difference | WJD008 was reported as superior to wortmannin against proliferation of a panel of cancer cells independently of PI3K pathway status or tissue origin |
| Conditions | RK3E transformed cells stably expressing oncogenic p110α H1047R mutation; proliferation and clonogenesis assays |
Why This Matters
This differentiation demonstrates that WJD008 is not simply a substitute for wortmannin; it provides a mechanistically distinct tool compound for probing dual PI3K/mTOR inhibition specifically in PIK3CA-mutant disease models.
- [1] Li T, Wang J, Wang X, et al. WJD008, a dual phosphatidylinositol 3-kinase (PI3K)/mammalian target of rapamycin inhibitor, prevents PI3K signaling and inhibits the proliferation of transformed cells with oncogenic PI3K mutant. J Pharmacol Exp Ther. 2010;334(3):830-838. DOI: 10.1124/jpet.110.167940 View Source
